Cas no 80858-96-4 (5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)
80858-96-4 structure
Product Name:5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:80858-96-4
MF:C12H14O3
MW:206.237763881683
CID:1095100
PubChem ID:10703469
Update Time:2025-04-20
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- JQYDRTBHQBHLLB-UHFFFAOYSA-N
- 5-methoxy 1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- 5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylicAcid
- SCHEMBL1844443
- 80858-96-4
- DB-102866
-
- Inchi: 1S/C12H14O3/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h3-4,7,10H,2,5-6H2,1H3,(H,13,14)
- InChI Key: JQYDRTBHQBHLLB-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC2=C1CCCC2C(=O)O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 46.5Ų
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM139998-1g |
5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-96-4 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM139998-1g |
5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-96-4 | 95% | 1g |
$405 | 2024-07-23 | |
| Alichem | A219005547-1g |
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-96-4 | 95% | 1g |
$343.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742998-1g |
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-96-4 | 98% | 1g |
¥3285.00 | 2024-07-28 | |
| Crysdot LLC | CD12029371-1g |
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid |
80858-96-4 | 95+% | 1g |
$429 | 2024-07-24 |
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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